10.1039/B512308A | The application of cathodic reductions and anodic oxidations in the synthesis of complex molecules

The application of cathodic reductions and anodic oxidations in the synthesis of complex molecules

Chemical Society Reviews Pub Date: 2006-03-06 DOI: 10.1039/B512308A

Abstract

This tutorial review surveys the recent advances in electrochemical transformations as they pertain to the synthesis of complex organic molecules. Electrochemistry has emerged as a powerful tool to synthetic chemists, yet many have never considered electrochemical methodology as a means for synthesis. Here, an introduction to electrochemistry and voltammetry will be provided with descriptions of the four types of electrochemical cells. In addition, recent examples of both anodic oxidations and cathodic reductions will be discussed, along with the experimental setups for carrying out each reaction.

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